Increased Lipophilicity (XLogP3 = 1.4) vs. Dioxolane Analog (XLogP3 = 1.0) Driven by Six-Membered Dioxane Ring
The target compound bearing a six-membered [1,3]dioxane spiro ring exhibits a computed XLogP3 of 1.4, compared with XLogP3 = 1.0 for the direct five-membered [1,3]dioxolane analog 5',7'-dimethylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one (CAS 663946-78-9, PubChem CID 7013279) [1]. This 0.4 log unit increase in predicted lipophilicity arises solely from the additional methylene unit in the dioxane ring, as both compounds share identical substitution on the oxindole core. The molecular weight difference (233.26 vs. 219.24 g/mol, Δ = 14.02 Da) corresponds precisely to one CH₂ group [1]. Both compounds share identical hydrogen bond donor/acceptor counts (1 HBD, 3 HBA) and zero rotatable bonds [1].
| Evidence Dimension | Predicted lipophilicity (XLogP3) and molecular weight |
|---|---|
| Target Compound Data | XLogP3 = 1.4; MW = 233.26 g/mol; TPSA = 47.6 Ų |
| Comparator Or Baseline | 5',7'-Dimethylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one (CAS 663946-78-9): XLogP3 = 1.0; MW = 219.24 g/mol; TPSA = 47.6 Ų |
| Quantified Difference | ΔXLogP3 = +0.4; ΔMW = +14.02 Da (one CH₂); TPSA identical |
| Conditions | Computed properties from PubChem using XLogP3 3.0, Cactvs 3.4.8.18, and PubChem 2.1/2.2 release pipelines |
Why This Matters
The higher lipophilicity of the dioxane analog may improve membrane permeability in cell-based assays while maintaining identical polar surface area, offering a distinct ADME profile without altering hydrogen-bonding capacity—a critical consideration when selecting a scaffold for lead optimization.
- [1] PubChem Compound Summary: CID 9125977 (target, CAS 883633-85-0) and CID 7013279 (dioxolane comparator, CAS 663946-78-9). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-28). View Source
